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Compound of Interest

Compound Name: 4-Hexenal

Cat. No.: B1599302

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
(Z2)-4-Hexenal. The information is presented to be a valuable resource for researchers,
scientists, and professionals involved in drug development and related fields.

Introduction

(2)-4-Hexenal, also known as cis-4-Hexenal, is a volatile organic compound belonging to the
aldehyde class of molecules. It is recognized for its characteristic fresh, green, and grassy
aroma and is found as a natural volatile component in various plants, including onions.[1][2] Its
chemical structure consists of a six-carbon chain with a cis-configured double bond between
the fourth and fifth carbon atoms and a terminal aldehyde functional group.

Quantitative Physical Characteristics

The following table summarizes the key quantitative physical and chemical properties of (Z)-4-
Hexenal, compiled from various sources.
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Property Value Source(s)

Molecular Formula CeH100 [1103114]

Molecular Weight 98.14 g/mol [31[5][6]
125.00 to 129.00 °C @ 760.00

- ) mm Hg73.00 to 75.00 °C @

Boiling Point [31141[5]
100.00 mm Hg127.17 °C @
760 mmHg

Melting Point -78 °C (estimate) [6]

Density 0.958-0.971 g/cm30.828 g/cm? [3][5][6]

Refractive Index

1.428-1.432 @ 20.00 °C1.422

[31051(7]

Flash Point

17.78 °C (64.00 °F) TCC

[4]1[5]

Water Solubility

Slightly soluble5261 mg/L @
25 °C (estimated)

[3]05]

Solubility in Organic Solvents

Soluble in ethanol, ethers, and

most fixed oils

[317]

Vapor Pressure

11.264 mmHg at 25°C

[4](8]

logP

1.64

[6]19]

Qualitative Physical Characteristics

o Physical State: (Z)-4-Hexenal is a colorless to pale yellow liquid at room temperature.[1][3]

» Odor Profile: It possesses a strong, characteristic green and grassy odor.[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of (Z2)-4-

Hexenal are crucial for quality control and research purposes. Below are generalized

methodologies for key experiments.

4.1. Determination of Boiling Point
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The boiling point of a volatile aldehyde like (Z)-4-Hexenal can be determined using a micro-
boiling point or distillation method.

 Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

o Apparatus: A small-scale distillation apparatus or a Thiele tube setup, a calibrated
thermometer, a heating mantle or oil bath, and a capillary tube.

e Procedure (Thiele Tube Method):

o

A small amount of (Z)-4-Hexenal is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing
mineral oil.

o The Thiele tube is gently heated, causing a stream of bubbles to emerge from the open
end of the capillary tube.

o The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.[10]

4.2. Determination of Density

The density of liquid (Z)-4-Hexenal can be measured using a pycnometer or a digital density
meter.

e Principle: Density is defined as the mass of a substance per unit volume.

e Apparatus: A pycnometer of a known volume, an analytical balance, and a temperature-
controlled water bath.

e Procedure (Pycnometer Method):

o The empty pycnometer is accurately weighed.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1599302?utm_src=pdf-body
https://www.benchchem.com/product/b1599302?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1599302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The pycnometer is filled with (Z)-4-Hexenal, ensuring no air bubbles are present, and the
excess liquid is removed.

o The filled pycnometer is brought to a constant temperature in a water bath.
o The filled pycnometer is weighed again.

o The density is calculated by dividing the mass of the liquid (filled weight - empty weight) by
the known volume of the pycnometer.[1][11]

4.3. Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is a
characteristic property.

o Principle: The refractive index is the ratio of the speed of light in a vacuum to the speed of
light in the substance.

o Apparatus: An Abbe refractometer and a constant temperature water bath.

e Procedure:

o

The refractometer is calibrated using a standard of known refractive index.

[¢]

A few drops of (Z)-4-Hexenal are placed on the prism of the refractometer.

[¢]

The prism is closed, and the temperature is allowed to equilibrate.

[e]

The light source is adjusted, and the eyepiece is focused until the dividing line between
the light and dark fields is sharp.

[e]

The refractive index is read from the instrument's scale.[3][12]
4.4. Determination of Solubility in Water

A gualitative or quantitative determination of solubility can be performed.
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 Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous
solution.

o Apparatus: Test tubes, vortex mixer, and analytical balance (for quantitative analysis).
e Procedure (Qualitative):

o Asmall, measured amount of (Z)-4-Hexenal is added to a test tube containing a known
volume of water.

o The mixture is vigorously agitated using a vortex mixer.

o The mixture is allowed to stand and observed for the presence of a single phase (soluble)
or two distinct phases (insoluble/slightly soluble).[7][9]

4.5. Spectroscopic Analysis

Spectroscopic methods are essential for the structural confirmation and purity assessment of
(Z2)-4-Hexenal.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the chemical environment
of the hydrogen atoms. The aldehyde proton of (Z)-4-Hexenal is expected to appear as a
highly deshielded signal (around 9-10 ppm). Protons adjacent to the double bond and the
carbonyl group will also show characteristic chemical shifts and coupling patterns.[13][14]

o 183C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl
carbon in the downfield region (around 190-200 ppm).[15]

e Mass Spectrometry (MS):

o Mass spectrometry provides information about the molecular weight and fragmentation
pattern of the molecule. For aldehydes, derivatization with agents like O-(2,3,4,5,6-
pentafluorobenzyl)hydroxylamine (PFBHA) or 2,4-dinitrophenylhydrazine (DNPH) is often
employed to improve analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[4]
[16][17]
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Biosynthesis Pathway

(2)-4-Hexenal, as a C6-aldehyde or "green leaf volatile," is biosynthesized in plants through
the lipoxygenase (LOX) pathway. This pathway is typically initiated by tissue damage. While
the specific pathway for (Z)-4-Hexenal is not as extensively studied as that for its isomer, (Z2)-3-

hexenal, the general mechanism is understood to be similar.
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Caption: Biosynthesis of C6-aldehydes via the Lipoxygenase (LOX) pathway.
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Experimental Workflow for Aldehyde Analysis

The analysis of volatile aldehydes like (Z)-4-Hexenal from a sample matrix typically involves
extraction, derivatization, and chromatographic separation coupled with mass spectrometric

detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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